Cas no 2020757-25-7 (5-amino-1-(1,2-thiazol-5-yl)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 5-amino-1-(1,2-thiazol-5-yl)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2020757-25-7
• MF: C₈H₈N₄O₂S
• MW: 224.239719390869
• CID: 5901865
• PubChem ID: 165607388
• Update Time: 2025-06-07

5-amino-1-(1,2-thiazol-5-yl)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(1,2-thiazol-5-yl)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 5-amino-1-[(1,2-thiazol-5-yl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 2020757-25-7
• EN300-1111842

• Inchi： 1S/C8H8N4O2S/c9-6-4-12(8(14)11-7(6)13)3-5-1-2-10-15-5/h1-2,4H,3,9H2,(H,11,13,14)
• InChI Key： SPYABOMOISXQDV-UHFFFAOYSA-N
• SMILES： S1C(=CC=N1)CN1C(NC(C(=C1)N)=O)=O

Computed Properties

• Exact Mass: 224.03679668g/mol
• Monoisotopic Mass: 224.03679668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 117Ų

Additional information on 5-amino-1-(1,2-thiazol-5-yl)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

Research Brief on 5-amino-1-(1,2-thiazol-5-yl)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 2020757-25-7)

The compound 5-amino-1-(1,2-thiazol-5-yl)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 2020757-25-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the structural uniqueness of 5-amino-1-(1,2-thiazol-5-yl)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione, which features a tetrahydropyrimidine core modified with a thiazole moiety. This hybrid structure is believed to confer enhanced binding affinity to specific biological targets, particularly enzymes involved in inflammatory and oncogenic pathways. Computational docking studies suggest that the compound may act as a potent inhibitor of kinases such as JAK2 and PI3K, which are critical in cell signaling and proliferation.

In vitro experiments have demonstrated promising results, with the compound exhibiting low micromolar IC50 values against several cancer cell lines, including breast (MCF-7) and lung (A549) carcinomas. Mechanistic studies indicate that the compound induces apoptosis via the intrinsic mitochondrial pathway, as evidenced by caspase-3 activation and PARP cleavage. Additionally, preliminary pharmacokinetic data suggest favorable oral bioavailability and metabolic stability, making it a viable candidate for further development.

Despite these encouraging findings, challenges remain in optimizing the compound's selectivity and reducing off-target effects. Recent structure-activity relationship (SAR) studies have explored modifications to the thiazole and tetrahydropyrimidine rings to enhance potency and reduce cytotoxicity. For instance, substitution at the 5-amino position has shown to significantly influence binding affinity, as revealed by X-ray crystallography of the compound bound to its target.

In conclusion, 5-amino-1-(1,2-thiazol-5-yl)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione represents a promising scaffold for the development of novel therapeutics, particularly in oncology and inflammatory diseases. Future research should focus on in vivo efficacy studies and further SAR optimization to advance this compound toward clinical trials.